![molecular formula C17H20N2O4 B1223318 2-oxo-1H-pyridine-3-carboxylic acid [2-(2,5-dimethyl-1-propyl-3-pyrrolyl)-2-oxoethyl] ester](/img/structure/B1223318.png)
2-oxo-1H-pyridine-3-carboxylic acid [2-(2,5-dimethyl-1-propyl-3-pyrrolyl)-2-oxoethyl] ester
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Overview
Description
2-oxo-1H-pyridine-3-carboxylic acid [2-(2,5-dimethyl-1-propyl-3-pyrrolyl)-2-oxoethyl] ester is a member of pyridines and an aromatic carboxylic acid.
Scientific Research Applications
1. Synthesis and Structural Analysis
- Research on similar compounds, like 3,4-dihydroxy-6-oxo-2,4-alkadienoic acid esters, has focused on three-component reactions with other chemicals, leading to the formation of esters of 4-hydroxy-2,2-dimethyl-1-(4-methylphenyl)-5-(2-oxoalkyliden)-2,5-dihydro-1H-pyrrole-3-carboxylic acids and related compounds. These studies provide insights into the structural features and formation mechanisms of these complex esters (Mukovoz et al., 2015).
2. Antioxidant Activity
- Research on derivatives of similar compounds, such as ethyl 4,6-dimethyl-3-(pyrrol-1-yl) selenolo[2,3-b]pyridine-2-carboxylate, has explored their potential antioxidant activities. These studies have demonstrated that some synthesized compounds exhibit significant antioxidant properties, which could be relevant in various biochemical and pharmacological contexts (Zaki et al., 2017).
3. Computational and Quantum Chemical Studies
- Computational and quantum chemical analyses have been conducted on related compounds, such as derivatives of pyrrolidinones. These studies involve density functional theory (DFT) and investigate electronic properties like molecular orbitals and densities. Such research contributes to understanding the molecular properties and reactivity of these compounds (Bouklah et al., 2012).
4. Synthesis Methods Development
- Research on similar compounds also includes the development of new synthesis methods, such as a study on the efficient synthesis of carboxylic esters from acids and alcohols using novel techniques. This research is important for improving the synthesis process of complex organic compounds (Shiina et al., 2002).
Properties
Molecular Formula |
C17H20N2O4 |
---|---|
Molecular Weight |
316.35 g/mol |
IUPAC Name |
[2-(2,5-dimethyl-1-propylpyrrol-3-yl)-2-oxoethyl] 2-oxo-1H-pyridine-3-carboxylate |
InChI |
InChI=1S/C17H20N2O4/c1-4-8-19-11(2)9-14(12(19)3)15(20)10-23-17(22)13-6-5-7-18-16(13)21/h5-7,9H,4,8,10H2,1-3H3,(H,18,21) |
InChI Key |
PFOFUWYTBQFUGI-UHFFFAOYSA-N |
Canonical SMILES |
CCCN1C(=CC(=C1C)C(=O)COC(=O)C2=CC=CNC2=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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